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Compound of Interest

Compound Name: 4-Ethyl-2-hydroxybenzoic acid

Cat. No.: B1266913

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals working with 4-Ethyl-2-hydroxybenzoic acid
(CAS: 22890-53-5). Adherence to these procedures is critical for ensuring laboratory safety and
proper chemical management.

Hazard Identification and Classification

4-Ethyl-2-hydroxybenzoic acid is classified with the following hazards:

Acute toxicity, oral (Category 4): Harmful if swallowed.[1]

Skin corrosion/irritation (Category 2): Causes skin irritation.[1]

Serious eye damage/eye irritation (Category 2A): Causes serious eye irritation.[1]

Specific target organ toxicity, single exposure (Respiratory tract irritation) (Category 3): May
cause respiratory irritation.[1][2]

Signal Word: Warning[1]
Hazard Pictograms:
e Exclamation Mark

Hazard Statements:

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1266913?utm_src=pdf-interest
https://www.benchchem.com/product/b1266913?utm_src=pdf-body
https://www.benchchem.com/product/b1266913?utm_src=pdf-body
https://www.aaronchem.com/sds/22890-53-5.pdf
https://www.aaronchem.com/sds/22890-53-5.pdf
https://www.aaronchem.com/sds/22890-53-5.pdf
https://www.aaronchem.com/sds/22890-53-5.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethyl-2-hydroxybenzoic-acid
https://www.aaronchem.com/sds/22890-53-5.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE)

To mitigate exposure risks, the following personal protective equipment is mandatory when
handling 4-Ethyl-2-hydroxybenzoic acid.

PPE Category Specific Requirements

Wear tight-sealing safety goggles or a face
Eye/Face Protection shield.[3] Standard safety glasses are not

sufficient.

Wear impervious chemical-resistant gloves
Hand Protection (e.g., nitrile rubber).[3] Gloves must be

inspected prior to use.

_ _ Wear a lab coat, long-sleeved clothing, and
Skin and Body Protection o
closed-toe shoes.[3] Ensure skin is not exposed.

If dust is generated, use a NIOSH/MSHA or
) ) European Standard EN 149 approved respirator
Respiratory Protection ] ] ]
with a particulate filter.[3] Ensure adequate

ventilation, such as working in a fume hood.

Operational and Handling Plan

Engineering Controls:

o Work in a well-ventilated area, preferably a chemical fume hood, especially when handling
the powder form to avoid dust formation.[1]

o Ensure eyewash stations and safety showers are readily accessible.
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Step-by-Step Handling Procedure:

o Preparation: Before handling, ensure all required PPE is correctly worn. Clear the workspace
of any unnecessary items.

e Dispensing: When weighing or transferring the solid, do so in a manner that minimizes dust
generation. Use a spatula and weigh the material on a tared container within a fume hood or
ventilated enclosure.

e Solution Preparation: If preparing a solution, add the solid to the solvent slowly to avoid
splashing.

» Post-Handling: After handling, wash hands thoroughly with soap and water, even if gloves
were worn.[1] Decontaminate the work surface.

Disposal Plan

Waste Collection:

o Collect all waste containing 4-Ethyl-2-hydroxybenzoic acid, including contaminated
disposables (e.g., gloves, weighing paper), in a designated, properly labeled, and sealed
hazardous waste container.

Disposal Procedure:

o Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national regulations.[3] Do not dispose of down the drain or in general
waste.

Emergency Procedures
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Emergency Situation

First Aid Measures

Eye Contact

Immediately rinse cautiously with water for
several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing for at

least 15 minutes and consult a physician.[1]

Skin Contact

Wash off with soap and plenty of water. If skin

irritation occurs, seek medical attention.[1][3]

Move the person into fresh air. If not breathing,

Inhalation ) o o o
give artificial respiration. Consult a physician.[1]
) Do NOT induce vomiting. Rinse mouth with
Ingestion . i . .
water. Seek immediate medical attention.[3]
Evacuate personnel to a safe area. Use
personal protective equipment. Avoid dust
Spill formation. Sweep up the spilled solid and place

it in a suitable, closed container for disposal. Do

not let the product enter drains.[1]

Safe Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1266913#personal-protective-equipment-for-
handling-4-ethyl-2-hydroxybenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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